Cas no 2140118-93-8 (2-4-(difluoromethyl)thiophen-3-ylethan-1-ol)

• Product Name: 2-4-(difluoromethyl)thiophen-3-ylethan-1-ol
• CAS No: 2140118-93-8
• MF: C₇H₈F₂OS
• MW: 178.199627876282
• CID: 5848893
• PubChem ID: 165587716
• Update Time: 2025-05-23

2-4-(difluoromethyl)thiophen-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(difluoromethyl)thiophen-3-ylethan-1-ol
• 2140118-93-8
• EN300-1636363
• 2-[4-(difluoromethyl)thiophen-3-yl]ethan-1-ol

• Inchi： 1S/C7H8F2OS/c8-7(9)6-4-11-3-5(6)1-2-10/h3-4,7,10H,1-2H2
• InChI Key： HIZMZRSRBBCCNX-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(=C1)CCO

Computed Properties

• Exact Mass: 178.02639237g/mol
• Monoisotopic Mass: 178.02639237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-4-(difluoromethyl)thiophen-3-ylethan-1-ol

Research Briefing on 2-4-(difluoromethyl)thiophen-3-ylethan-1-ol (CAS: 2140118-93-8)

The compound 2-4-(difluoromethyl)thiophen-3-ylethan-1-ol (CAS: 2140118-93-8) has recently emerged as a subject of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene core and difluoromethyl substituent, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents targeting various diseases.

One of the key areas of investigation has been the compound's role as a building block for the synthesis of biologically active molecules. Researchers have demonstrated its utility in the construction of heterocyclic compounds, which are often central to drug discovery efforts. The presence of the difluoromethyl group is particularly noteworthy, as it can influence the metabolic stability and bioavailability of the resulting derivatives. Several studies have highlighted the compound's compatibility with a range of chemical transformations, enabling the creation of diverse molecular scaffolds.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the antimicrobial properties of derivatives synthesized from 2-4-(difluoromethyl)thiophen-3-ylethan-1-ol. The results indicated potent activity against a panel of Gram-positive and Gram-negative bacteria, with some derivatives showing minimal inhibitory concentrations (MICs) in the low micromolar range. These findings suggest that the compound could serve as a valuable starting point for the development of new antibiotics, addressing the growing concern of antimicrobial resistance.

Another line of research has focused on the compound's potential applications in oncology. Preliminary in vitro studies have revealed that certain derivatives exhibit selective cytotoxicity against cancer cell lines, while sparing normal cells. Mechanistic studies suggest that these compounds may act through the inhibition of key signaling pathways involved in cell proliferation and survival. Further optimization of the molecular structure is underway to enhance potency and reduce off-target effects.

The pharmacokinetic profile of 2-4-(difluoromethyl)thiophen-3-ylethan-1-ol and its derivatives has also been a subject of investigation. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate favorable oral bioavailability and moderate plasma protein binding, making it a viable candidate for further preclinical development. However, challenges such as metabolic clearance and potential drug-drug interactions need to be addressed in future studies.

In conclusion, 2-4-(difluoromethyl)thiophen-3-ylethan-1-ol (CAS: 2140118-93-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for potential therapeutic applications in infectious diseases and oncology.